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Compound of Interest

Compound Name:

Tert-butyl 4-(4-

aminophenyl)piperidine-1-

carboxylate

Cat. No.: B129762 Get Quote

An In-depth Technical Guide to Tert-butyl 4-(4-aminophenyl)piperidine-1-carboxylate

This technical guide provides a comprehensive overview of the chemical and physical

properties of tert-butyl 4-(4-aminophenyl)piperidine-1-carboxylate, along with detailed

experimental protocols for its synthesis and analysis. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Data Summary
The quantitative data for tert-butyl 4-(4-aminophenyl)piperidine-1-carboxylate is

summarized in the table below for easy reference.
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Identifier Value Source

Molecular Formula C₁₆H₂₄N₂O₂ [1][2]

Molecular Weight 276.37 g/mol [1][2]

IUPAC Name

tert-butyl 4-(4-

aminophenyl)piperidine-1-

carboxylate

[1]

CAS Number 170011-57-1 [1][2]

Synonyms

1-Boc-4-(4-

aminophenyl)piperidine, 4-(4-

Aminophenyl)piperidine-1-

carboxylic acid tert-butyl ester

[1]

Experimental Protocols
The following sections detail representative methodologies for the synthesis and analysis of

tert-butyl 4-(4-aminophenyl)piperidine-1-carboxylate.

Synthesis Protocol: Reductive Amination
A common route for the synthesis of this compound involves the reductive amination of 1-Boc-

4-piperidone with aniline.

Materials:

1-Boc-4-piperidone

Aniline

Sodium triacetoxyborohydride (STAB)

Dichloroethane (DCE)

Sodium bicarbonate (NaHCO₃) solution

Magnesium sulfate (MgSO₄)
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Ethyl acetate

Hexanes

Procedure:

Dissolve 1-Boc-4-piperidone and aniline in dichloroethane.

Add sodium triacetoxyborohydride to the solution in portions.

Stir the reaction mixture at room temperature until the reaction is complete (monitored by

TLC or LC-MS).

Quench the reaction by adding a saturated solution of sodium bicarbonate.

Separate the organic layer and extract the aqueous layer with ethyl acetate.

Combine the organic layers, dry over magnesium sulfate, and filter.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography using a gradient of ethyl acetate in

hexanes.

Analytical Protocol: Purity and Identity Confirmation
The identity and purity of the synthesized tert-butyl 4-(4-aminophenyl)piperidine-1-
carboxylate can be confirmed using the following analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium.

Injector Temperature: 280°C.

Oven Program: Start at 150°C, ramp to 280°C at 10°C/min, hold for 5 minutes.
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MS Detector: Electron Ionization (EI) at 70 eV.

High-Performance Liquid Chromatography-Time of Flight Mass Spectrometry (HPLC-TOF):

Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient: Start at 10% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to

initial conditions.

Flow Rate: 0.4 mL/min.

Ion Source: Electrospray Ionization (ESI), positive mode.

Workflow and Pathway Visualizations
The following diagrams illustrate the synthesis workflow and a potential application in a

signaling pathway context.
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Caption: Synthesis and Purification Workflow for tert-butyl 4-(4-aminophenyl)piperidine-1-
carboxylate.
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Hypothetical Signaling Pathway Inhibition
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Caption: Hypothetical role as a kinase inhibitor in a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129762#tert-butyl-4-4-aminophenyl-piperidine-1-
carboxylate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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